Cas no 519056-61-2 ((4-tert-Butylphenyl)methanesulfonyl Dhloride)

• Product Name: (4-tert-Butylphenyl)methanesulfonyl Dhloride
• CAS No: 519056-61-2
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• MDL: MFCD04115413
• CID: 820288
• PubChem ID: 2794645
• Update Time: 2025-06-11

(4-tert-Butylphenyl)methanesulfonyl Dhloride Chemical and Physical Properties

Names and Identifiers

• (4-(tert-butyl)phenyl)methanesulfonyl chloride
• (4-tert-Butylphenyl)methanesulfonyl chloride
• [4-(tert-butyl)phenyl]methanesulfonyl chloride
• [4-(Tert-Butyl)Phenyl]Methansulfonyl Chloride
• [4-(tert-Butyl)phenyl]Methanesulfonyl chloride, Tech.
• QC-4757
• BBL103869
• CS-0206568
• DB-004632
• [4-(tert-Butyl)phenyl]methanesulfonyl chloride, AldrichCPR
• GEO-03038
• EN300-270682
• (4-tert-Butylphenyl)methanesulphonyl chloride
• G29031
• SCHEMBL16914823
• CS-10242
• [4-(TERT-BUTYL)PHENYL]METHANESULFONYLCHLORIDE
• DTXSID10383290
• STL557679
• 519056-61-2
• AKOS000131450
• (4-tert-Butylphenyl)methanesulfonyl Dhloride

• MDL： MFCD04115413
• Inchi： 1S/C11H15ClO2S/c1-11(2,3)10-6-4-9(5-7-10)8-15(12,13)14/h4-7H,8H2,1-3H3
• InChI Key： NEJDUPGGBSPJLG-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.04800
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.204
• PSA: 42.52000
• LogP: 4.13350

(4-tert-Butylphenyl)methanesulfonyl Dhloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (4-tert-Butylphenyl)methanesulfonyl Dhloride

Recent Advances in the Application of (4-tert-Butylphenyl)methanesulfonyl Chloride (CAS: 519056-61-2) in Chemical and Biomedical Research

The compound (4-tert-Butylphenyl)methanesulfonyl Chloride (CAS: 519056-61-2) has recently garnered significant attention in the field of chemical and biomedical research due to its versatile applications in organic synthesis and drug development. This sulfonyl chloride derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Recent studies have highlighted its role in facilitating efficient sulfonylation reactions, which are pivotal for modifying the pharmacological properties of lead compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (4-tert-Butylphenyl)methanesulfonyl Chloride in the synthesis of novel sulfonamide-based kinase inhibitors. The researchers utilized this reagent to introduce a sulfonamide moiety into a series of pyridine derivatives, resulting in compounds with enhanced selectivity for specific kinase targets. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in targeted cancer therapy.

In the realm of antimicrobial research, a team from the University of Cambridge recently employed (4-tert-Butylphenyl)methanesulfonyl Chloride to develop a new class of sulfonamide antibiotics with activity against multidrug-resistant Gram-positive bacteria. The compound's ability to serve as a sulfonylating agent enabled the efficient modification of existing antibiotic scaffolds, leading to improved pharmacokinetic profiles and reduced toxicity. This work, published in Nature Chemical Biology in early 2024, represents a significant advancement in addressing the global antibiotic resistance crisis.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the reaction conditions for (4-tert-Butylphenyl)methanesulfonyl Chloride-mediated transformations. A 2024 ACS Catalysis paper described a novel catalytic system that allows for room-temperature sulfonylation reactions with this reagent, achieving yields above 90% while minimizing side product formation. This development is particularly important for industrial-scale applications where efficiency and cost-effectiveness are paramount.

Looking forward, the unique properties of (4-tert-Butylphenyl)methanesulfonyl Chloride (CAS: 519056-61-2) continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where it could serve as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results from these studies suggest promising applications in targeted protein degradation therapies for various diseases, including neurodegenerative disorders and certain cancers.